N-{2-[(2-furylmethyl)thio]ethyl}-2-phenylacetamide

• IUPAC Name: N-[2-(furan-2-ylmethylsulfanyl)ethyl]-2-phenylacetamide
• InChI: InChI=1S/C15H17NO2S/c17-15(11-13-5-2-1-3-6-13)16-8-10-19-12-14-7-4-9-18-14/h1-7,9H,8,10-12H2,(H,16,17)
• InChI Key: SMFPRIKQLDZELV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCCSCC2=CC=CO2
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

N-{2-[(2-furylmethyl)thio]ethyl}-2-phenylacetamide, also known as Fumitremorgin C (FTC), is a natural product isolated from Aspergillus fumigatus, a fungus commonly found in soil and decaying vegetation. FTC has been found to have potential applications in scientific research due to its ability to inhibit the drug efflux pump P-glycoprotein (P-gp), which is responsible for drug resistance in cancer cells.

Mechanism of Action

FTC inhibits P-gp by binding to the nucleotide-binding domain of the protein, preventing the hydrolysis of ATP and the subsequent efflux of drugs from the cell. This leads to increased intracellular drug concentrations and increased sensitivity of cancer cells to chemotherapy.
Biochemical and physiological effects:
FTC has been shown to have minimal toxicity and side effects in animal studies. It does not appear to affect normal cells or tissues, but rather selectively targets cancer cells with overexpressed P-gp. FTC has also been shown to have antioxidant and anti-inflammatory effects, which may have potential applications in the treatment of other diseases.

Advantages and Limitations for Lab Experiments

FTC has several advantages for use in lab experiments. It is a natural product with a well-defined chemical structure, making it easy to synthesize and purify. It has also been extensively studied for its mechanism of action and potential applications in cancer research. However, FTC has limitations in terms of its solubility and stability, which may affect its efficacy in certain experiments.

Future Directions

There are several potential future directions for research on FTC. One area of interest is the development of more potent and selective P-gp inhibitors based on the structure of FTC. Another area of interest is the use of FTC in combination with other chemotherapy drugs to enhance their efficacy and overcome drug resistance. Additionally, further studies are needed to explore the potential applications of FTC in the treatment of other diseases beyond cancer.

Synthesis Methods

FTC can be synthesized from the precursor compound fumitremorgin B (FTB), which is also isolated from Aspergillus fumigatus. The synthesis involves a series of chemical reactions, including oxidation, reduction, and esterification, to produce FTC in high yield and purity.

Scientific Research Applications

FTC has been extensively studied for its potential application in cancer research. P-gp is overexpressed in many cancer cells, leading to resistance to chemotherapy drugs. FTC has been shown to inhibit P-gp, increasing the sensitivity of cancer cells to chemotherapy. FTC has also been studied for its potential application in the treatment of other diseases, such as Alzheimer's disease and epilepsy.